Cas no 1273564-15-0 (tert-butyl 6-(trifluoromethyl)-1,4-diazepane-1-carboxylate)

• Product Name: tert-butyl 6-(trifluoromethyl)-1,4-diazepane-1-carboxylate
• CAS No: 1273564-15-0
• MF: C₁₁H₁₉F₃N₂O₂
• MW: 268.275973558426
• MDL: MFCD18791229
• CID: 4566296
• PubChem ID: 71305790
• Update Time: 2025-05-27

tert-butyl 6-(trifluoromethyl)-1,4-diazepane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 6-Trifluoromethyl-[1,4]Diazepane-1-Carboxylic Acid Tert-Butyl Ester(WX604052)
• 6-Trifluoromethyl-[1,4]Diazepane-1-Carboxylic Acid Tert-Butyl Ester
• 1H-1,4-Diazepine-1-carboxylic acid, hexahydro-6-(trifluoromethyl)-, 1,1-dimethylethyl ester
• tert-butyl 6-(trifluoromethyl)-1,4-diazepane-1-carboxylate
• tert-Butyl6-(trifluoromethyl)-1,4-diazepane-1-carboxylate
• MFCD18791229
• 1273564-15-0
• 1-Boc-6-(trifluoromethyl)-1,4-diazepane
• SY322801
• PS-18087
• CS-0444132

• MDL： MFCD18791229
• Inchi： 1S/C11H19F3N2O2/c1-10(2,3)18-9(17)16-5-4-15-6-8(7-16)11(12,13)14/h8,15H,4-7H2,1-3H3
• InChI Key： CWQGBNGEHCBHCG-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC(C(F)(F)F)CNCC1

Computed Properties

• Exact Mass: 268.13986234g/mol
• Monoisotopic Mass: 268.13986234g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 41.6Ų

Additional information on tert-butyl 6-(trifluoromethyl)-1,4-diazepane-1-carboxylate

Research Brief on tert-Butyl 6-(Trifluoromethyl)-1,4-diazepane-1-carboxylate (CAS: 1273564-15-0)

In recent years, the compound tert-butyl 6-(trifluoromethyl)-1,4-diazepane-1-carboxylate (CAS: 1273564-15-0) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its diazepane core and trifluoromethyl group, has shown promising potential as a versatile intermediate in the synthesis of bioactive compounds. Its unique structural features make it a valuable scaffold for drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

A recent study published in the Journal of Medicinal Chemistry explored the synthetic utility of tert-butyl 6-(trifluoromethyl)-1,4-diazepane-1-carboxylate in the preparation of novel GABA_A receptor modulators. The researchers employed a multi-step synthesis route, starting from commercially available precursors, to achieve high yields of the target compound. The trifluoromethyl group was found to enhance the metabolic stability of the resulting analogs, a critical factor in improving drug-like properties. The study also highlighted the compound's role in facilitating the introduction of additional functional groups, thereby enabling the rapid generation of diverse chemical libraries for screening.

Another significant application of tert-butyl 6-(trifluoromethyl)-1,4-diazepane-1-carboxylate was reported in a recent patent application by a leading pharmaceutical company. The patent describes the use of this compound as a key intermediate in the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs) involved in neurodegenerative diseases. The trifluoromethyl group was instrumental in optimizing the binding affinity and selectivity of the inhibitors, as demonstrated by in vitro and in vivo assays. This work underscores the growing importance of fluorinated diazepane derivatives in addressing challenging therapeutic targets.

From a mechanistic perspective, the diazepane ring in tert-butyl 6-(trifluoromethyl)-1,4-diazepane-1-carboxylate provides conformational flexibility, which is advantageous for interacting with diverse biological targets. Computational modeling studies have revealed that the compound's ability to adopt multiple low-energy conformations contributes to its broad applicability in drug design. Additionally, the tert-butyloxycarbonyl (Boc) protecting group offers synthetic versatility, allowing for selective deprotection and further functionalization under mild conditions.

Despite these advancements, challenges remain in the large-scale production and purification of tert-butyl 6-(trifluoromethyl)-1,4-diazepane-1-carboxylate. Recent efforts have focused on optimizing reaction conditions to minimize side products and improve overall efficiency. For instance, a team of researchers reported a novel catalytic system that significantly reduces the formation of undesired byproducts during the final Boc-protection step. These improvements are expected to facilitate the broader adoption of this compound in industrial settings.

Looking ahead, the continued exploration of tert-butyl 6-(trifluoromethyl)-1,4-diazepane-1-carboxylate and its derivatives holds great promise for advancing drug discovery. Future research directions may include the development of enantioselective synthetic routes to access optically pure forms of the compound, as well as the investigation of its potential in emerging therapeutic areas such as immuno-oncology and antiviral therapy. The integration of cutting-edge technologies, such as flow chemistry and machine learning-assisted design, could further accelerate progress in this field.